Cas no 1119449-45-4 ((5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride)

• Product Name: (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride
• CAS No: 1119449-45-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD11053909
• CID: 1075868
• PubChem ID: 2763600
• Update Time: 2025-05-26

(5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-(tert-Butyl)benzo[d]oxazol-2-yl)methanamine hydrochloride
• (5-tert-Butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride
• 1-(5-tert-butyl-1,3-benzoxazol-2-yl)methanamine(SALTDATA: HCl)
• 5-(tert-Butyl)-2-(chloromethyl)-1,3-benzoxazole
• 5-tert-Butyl-2-chloromethyl-benzooxazole
• AC1MC8JI
• butylchloromethylbenzoxazole
• CTK6H7148
• SBB046502
• SureCN485730
• 1-(5-tert-butyl-1,3-benzoxazol-2-yl)methanamine
• 1119449-45-4
• SCHEMBL19953382
• [(5-tert-butyl-1,3-benzoxazol-2-yl)methyl]amine hydrochloride
• MFCD11053909
• STK502762
• (5-tert-butyl-1,3-benzoxazol-2-yl)methanamine
• A920048
• AKOS000321237
• CHEMBL4587414
• (5-(tert-butyl)benzo[d]oxazol-2-yl)methanamine
• SY130207
• 5-(tert-Butyl)benzoxazole-2-methanamine
• CS-0325250
• BS-39752
• ALBB-003874
• (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride

• MDL： MFCD11053909
• Inchi： 1S/C12H16N2O/c1-12(2,3)8-4-5-10-9(6-8)14-11(7-13)15-10/h4-6H,7,13H2,1-3H3
• InChI Key： SIHHRUINFFFVPO-UHFFFAOYSA-N
• SMILES： O1C(CN)=NC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride

Research Brief on (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS: 1119449-45-4)

The compound (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS: 1119449-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoxazole derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further development.

A key area of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have optimized synthetic routes to produce (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride with high purity and yield. The tert-butyl group at the 5-position of the benzoxazole ring is believed to influence the compound's steric and electronic properties, which may enhance its binding affinity to biological targets. This structural feature has made it particularly valuable in medicinal chemistry programs targeting protein-protein interactions.

Recent pharmacological investigations have revealed that derivatives of this compound exhibit interesting activity profiles. Preliminary screening data suggest potential applications in central nervous system (CNS) disorders, with some analogs showing affinity for neurotransmitter receptors. The hydrochloride salt form (CAS: 1119449-45-4) offers improved solubility characteristics compared to the free base, facilitating its use in biological testing and formulation development.

In the context of drug discovery, this compound has been employed as a scaffold for the development of kinase inhibitors. Several research groups have reported its incorporation into molecules targeting specific protein kinases implicated in cancer and inflammatory diseases. The benzoxazole core provides a rigid framework that can be strategically modified to optimize potency and selectivity against these enzymatic targets.

From a chemical biology perspective, (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride has shown utility as a molecular probe. Its fluorescence properties have been exploited in the development of biochemical assays, enabling researchers to study enzyme kinetics and protein-ligand interactions. The compound's stability under physiological conditions makes it particularly suitable for such applications.

Recent patent literature indicates growing commercial interest in this compound and its derivatives. Several pharmaceutical companies have included related structures in their intellectual property portfolios, suggesting potential therapeutic applications in areas such as neurodegenerative diseases, metabolic disorders, and oncology. The specific advantages of the 5-tert-butyl substitution pattern continue to be investigated through structure-activity relationship studies.

Quality control and analytical method development for this compound have also been areas of active research. Advanced chromatographic techniques and spectroscopic methods have been established to ensure the purity and proper characterization of (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride. These developments are crucial for maintaining consistency in research applications and potential future clinical development.

As research progresses, the full potential of this compound and its derivatives continues to unfold. Current investigations are exploring its use in targeted drug delivery systems and as a component of bifunctional pharmaceutical agents. The unique combination of chemical stability and biological activity makes (5-tert-butyl-1,3-benzoxazol-2-yl)methylamine hydrochloride (CAS: 1119449-45-4) a valuable tool for both academic research and industrial drug discovery efforts.